Cas no 90770-92-6 (Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-)
90770-92-6 structure
Product Name:Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-
CAS No:90770-92-6
MF:C10H8N2O2
MW:188.182722091675
CID:798771
PubChem ID:45089183
Update Time:2025-04-19
Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-
- 2-aminocyclohepta[b]pyrrole-3-carboxylic acid
- Cyclohepta[b]pyrrole-3-carboxylic acid, 2-amino- (7CI)
- DTXSID10666419
- 90770-92-6
-
- Inchi: 1S/C10H8N2O2/c11-9-8(10(13)14)6-4-2-1-3-5-7(6)12-9/h1-5H,(H2,11,12)(H,13,14)
- InChI Key: GBCOBUVQXBTMIJ-UHFFFAOYSA-N
- SMILES: OC(C1=C(N)N=C2C=CC=CC=C12)=O
Computed Properties
- Exact Mass: 188.059
- Monoisotopic Mass: 188.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2A^2
- XLogP3: 1.6
Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
90770-92-6 (Cyclohepta[b]pyrrole-3-carboxylicacid, 2-amino-) Related Products
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